2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

• IUPAC Name: 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C15H15IN2O3S/c16-14-4-2-1-3-13(14)15(19)18-10-9-11-5-7-12(8-6-11)22(17,20)21/h1-8H,9-10H2,(H,18,19)(H2,17,20,21)
• InChI Key: LSQUTHAHCNCAJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)I
• Molecular Formula: C15H15IN2O3S
• Molecular Weight: 430.3 g/mol

Description

2-Iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a benzamide derivative characterized by an iodine substituent at the 2-position of the benzamide core and a sulfamoylphenyl ethyl group attached to the nitrogen. This structure combines halogenation and sulfonamide motifs, which are frequently exploited in medicinal chemistry for their pharmacokinetic and target-binding properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide typically involves the iodination of a precursor benzamide compound. One common method includes the reaction of 2-iodobenzoyl chloride with 2-(4-sulfamoylphenyl)ethylamine under basic conditions to form the desired product . The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or thiourea can be used for substitution reactions, typically in the presence of a catalyst such as copper(I) iodide.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution of the iodine atom with an amine can yield an amide derivative, while oxidation can produce sulfonic acid derivatives .

Scientific Research Applications

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting bacterial infections due to its sulfonamide group.

Material Science: The compound’s unique structure makes it useful in the development of novel materials with specific electronic or optical properties.

Biological Studies: It is employed in studies investigating the interactions of sulfonamide-containing compounds with biological targets, such as enzymes and receptors.

Mechanism of Action

The mechanism of action of 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can disrupt essential biological processes, leading to the compound’s therapeutic effects . Additionally, the benzamide group can interact with various receptors, modulating their activity and influencing cellular pathways.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key Structural and Pharmacological Trends

Halogenation Effects

• Iodine vs. Chlorine : The 2-iodo substituent in the target compound may enhance binding affinity through halogen bonding, as seen in [125I]PIMBA, where iodine contributes to high sigma receptor affinity . In contrast, 16673-34-0 uses chlorine and methoxy groups for NLRP3 inhibition, suggesting that bulkier halogens (e.g., iodine) may be more suited for receptor targeting, while smaller halogens (Cl) are effective in enzyme inhibition .
• Positional Effects: In [125I]PIMBA, iodine at the 3-position (meta) achieves nanomolar binding, whereas the target compound’s 2-position (ortho) iodine may influence steric interactions or solubility .

Sulfamoyl Group Role

The sulfamoylphenyl ethyl moiety is a common feature across analogs, likely enhancing solubility and enabling hydrogen bonding with targets. For example, in sigma receptor ligands, this group facilitates interactions with hydrophobic pockets while maintaining water solubility for systemic distribution .

Heterocyclic Additions

• Piperidine/Benzylsulfonyl Modifications : Compound 21’s benzylsulfonyl group increases AChE inhibition potency by introducing bulkiness and π-π stacking interactions, demonstrating how auxiliary groups amplify activity .

Pharmacokinetic and Physicochemical Properties

• Polymorphism and Crystal Packing : Analog 2-iodo-N-(4-bromophenyl)benzamide (Form IIA/IIB) exhibits polymorphism influenced by halogen placement, affecting solubility and bioavailability. The target compound’s iodine may similarly impact crystallization behavior .
• Metabolic Stability : Tetrazolyl and sulfamoyl groups in analogs reduce oxidative metabolism, suggesting the target compound may exhibit favorable pharmacokinetics .